Cas no 56718-76-4 (rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol)

• Product Name: rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol
• CAS No: 56718-76-4
• MF: C₁₂H₁₇ClO₃
• MW: 244.714583158493
• MDL: MFCD06654214
• CID: 830851
• PubChem ID: 2793898
• Update Time: 2025-04-19

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Chemical and Physical Properties

Names and Identifiers

• Metoprolol Related Compound B
• 1-chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
• rac 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]-2-propanol
• (+/-)-1-[4-(2-methoxyethyl)phenoxy]-3-chloro-2-propanol
• (+/-)1-chloro-2-hydroxy-3-[4-(2-Methoxyethyl)phenoxy]-propane
• AC1MDPWA
• AG-F-99535
• CTK8G2740
• Metoprolol related compound B [USP]
• SureCN7215333
• UNII-85325N238N
• 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]- 2-propanol
• 1-Chloro-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
• Z1606983719
• F50553
• EN300-10936047
• (+/-)-1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
• 2-Propanol, 1-chloro-3-(4-(2-methoxyethyl)phenoxy)-
• 56718-76-4
• Metoprolol IMpurity 13
• 85325N238N
• 1-Chloro-3-[4-(2-methoxyethyl)-phenoxy]propan-2-ol; Metoprolol Related Compound B
• AS-83105
• Q27269579
• 1-Chloro-2-hydroxy-3-(4-(2-methoxyethyl)phenoxy)-propane
• 1-Chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol
• SCHEMBL7215333
• rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol

• MDL： MFCD06654214
• Inchi： 1S/C12H17ClO3/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,14H,6-9H2,1H3
• InChI Key： MAVSBQOSROXJQJ-UHFFFAOYSA-N
• SMILES： ClCC(COC1C=CC(=CC=1)CCOC)O

Computed Properties

• Exact Mass: 244.08671
• Monoisotopic Mass: 244.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.9 g/l) (25 º C),
• PSA: 38.69

rac 1-Chloro-3-4-(2-methoxyethyl)phenoxy-2-propanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives